Cas no 2228288-80-8 (4-Oxo-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-Oxo-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228288-80-8
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 5783653
• PubChem ID: 165861671
• Update Time: 2025-06-11

4-Oxo-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1877493
• 2228288-80-8
• 4-oxo-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid
• 4-Oxo-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C16H20O3/c1-15(2,12-6-4-3-5-7-12)16(14(18)19)10-8-13(17)9-11-16/h3-7H,8-11H2,1-2H3,(H,18,19)
• InChI Key： FYYLLXYAOXOWMY-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(CC1)=O)C(C)(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 260.14124450g/mol
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4Ų

Additional information on 4-Oxo-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid

Research Briefing on 4-Oxo-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid (CAS: 2228288-80-8)

4-Oxo-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid (CAS: 2228288-80-8) is a synthetic intermediate of growing interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key building block for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and central nervous system (CNS) disorders. This briefing synthesizes the latest research findings on this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of 4-Oxo-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid derivatives for enhanced pharmacokinetic properties. The research team employed computational modeling and structure-activity relationship (SAR) analysis to identify modifications that improve blood-brain barrier permeability while maintaining target affinity. Their findings suggest that subtle alterations to the phenylpropan-2-yl moiety could significantly impact the compound's bioavailability.

In the realm of synthetic methodology, a recent breakthrough was reported in Organic Letters (2024) describing an efficient, three-step synthesis of 4-Oxo-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid from commercially available starting materials. The new protocol achieves an impressive 78% overall yield and demonstrates excellent scalability, addressing previous challenges in large-scale production. This advancement is particularly relevant for pharmaceutical companies considering this scaffold for drug development programs.

Biological evaluations have revealed promising results. A preclinical study published in European Journal of Pharmacology (2023) demonstrated that derivatives of 4-Oxo-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), with selectivity ratios exceeding those of traditional NSAIDs. The lead compound in this series showed 50-fold selectivity for COX-2 over COX-1, suggesting potential for developing safer anti-inflammatory agents with reduced gastrointestinal side effects.

Emerging research also indicates potential applications in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that certain fluorinated analogs of 4-Oxo-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid can modulate γ-aminobutyric acid (GABA) receptors, displaying anxiolytic activity in animal models without the sedative effects associated with benzodiazepines. This finding opens new avenues for developing non-sedative anxiolytics.

From a safety perspective, recent toxicological assessments (2023) conducted according to OECD guidelines indicate that the parent compound has favorable acute toxicity profiles, with LD50 values >2000 mg/kg in rodent models. However, researchers caution that certain derivatives may require more extensive safety evaluations, particularly those intended for chronic administration.

The intellectual property landscape surrounding 4-Oxo-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid has become increasingly active, with several patent applications filed in 2023-2024 covering novel synthetic methods, crystalline forms, and therapeutic applications. This surge in patent activity suggests growing commercial interest in this chemical scaffold.

In conclusion, 4-Oxo-1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid represents a versatile intermediate with significant potential in drug discovery. Recent advances in synthetic chemistry, coupled with promising biological data, position this compound as an attractive starting point for the development of new therapeutic agents targeting inflammation and CNS disorders. Future research directions may include further exploration of structure-activity relationships, development of prodrug strategies to enhance oral bioavailability, and investigation of additional biological targets.